Cas no 1401997-31-6 (4-bromo-2-(methoxymethyl)-1,3-thiazole)
4-Bromo-2-(methoxymethyl)-1,3-thiazole is a versatile heterocyclic compound featuring a bromine substituent at the 4-position and a methoxymethyl group at the 2-position of the thiazole ring. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The bromine atom facilitates further functionalization via cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), while the methoxymethyl group enhances solubility and modulates electronic properties. Its stability under standard conditions and compatibility with diverse reaction conditions underscore its utility in medicinal chemistry for constructing bioactive thiazole derivatives. The compound’s purity and well-defined reactivity profile ensure reproducibility in synthetic applications.
1401997-31-6 structure
Product Name:4-bromo-2-(methoxymethyl)-1,3-thiazole
CAS No:1401997-31-6
MF:C5H6BrNOS
MW:208.076239109039
CID:6210114
PubChem ID:117187092
Update Time:2025-07-02
4-bromo-2-(methoxymethyl)-1,3-thiazole Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2-(methoxymethyl)-1,3-thiazole
- 1401997-31-6
- EN300-1912817
-
- Inchi: 1S/C5H6BrNOS/c1-8-2-5-7-4(6)3-9-5/h3H,2H2,1H3
- InChI Key: YCWWPVXHMNIKBW-UHFFFAOYSA-N
- SMILES: BrC1=CSC(COC)=N1
Computed Properties
- Exact Mass: 206.93535g/mol
- Monoisotopic Mass: 206.93535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 93
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 50.4Ų
4-bromo-2-(methoxymethyl)-1,3-thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1912817-0.05g |
4-bromo-2-(methoxymethyl)-1,3-thiazole |
1401997-31-6 | 0.05g |
$612.0 | 2023-09-17 | ||
| Enamine | EN300-1912817-0.1g |
4-bromo-2-(methoxymethyl)-1,3-thiazole |
1401997-31-6 | 0.1g |
$640.0 | 2023-09-17 | ||
| Enamine | EN300-1912817-0.25g |
4-bromo-2-(methoxymethyl)-1,3-thiazole |
1401997-31-6 | 0.25g |
$670.0 | 2023-09-17 | ||
| Enamine | EN300-1912817-0.5g |
4-bromo-2-(methoxymethyl)-1,3-thiazole |
1401997-31-6 | 0.5g |
$699.0 | 2023-09-17 | ||
| Enamine | EN300-1912817-1.0g |
4-bromo-2-(methoxymethyl)-1,3-thiazole |
1401997-31-6 | 1g |
$1458.0 | 2023-06-02 | ||
| Enamine | EN300-1912817-2.5g |
4-bromo-2-(methoxymethyl)-1,3-thiazole |
1401997-31-6 | 2.5g |
$1428.0 | 2023-09-17 | ||
| Enamine | EN300-1912817-5.0g |
4-bromo-2-(methoxymethyl)-1,3-thiazole |
1401997-31-6 | 5g |
$4226.0 | 2023-06-02 | ||
| Enamine | EN300-1912817-10.0g |
4-bromo-2-(methoxymethyl)-1,3-thiazole |
1401997-31-6 | 10g |
$6266.0 | 2023-06-02 | ||
| Enamine | EN300-1912817-1g |
4-bromo-2-(methoxymethyl)-1,3-thiazole |
1401997-31-6 | 1g |
$728.0 | 2023-09-17 | ||
| Enamine | EN300-1912817-5g |
4-bromo-2-(methoxymethyl)-1,3-thiazole |
1401997-31-6 | 5g |
$2110.0 | 2023-09-17 |
4-bromo-2-(methoxymethyl)-1,3-thiazole Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
1401997-31-6 (4-bromo-2-(methoxymethyl)-1,3-thiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk